(E)-3-(furan-2-yl)-1-(3-((6-methylpyridin-2-yl)oxy)pyrrolidin-1-yl)prop-2-en-1-one

• IUPAC Name: (E)-3-(furan-2-yl)-1-[3-(6-methylpyridin-2-yl)oxypyrrolidin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C17H18N2O3/c1-13-4-2-6-16(18-13)22-15-9-10-19(12-15)17(20)8-7-14-5-3-11-21-14/h2-8,11,15H,9-10,12H2,1H3/b8-7+
• InChI Key: YAFNAUHZAZEZER-BQYQJAHWSA-N
• Canonical SMILES: CC1=NC(=CC=C1)OC2CCN(C2)C(=O)C=CC3=CC=CO3
• Isomeric SMILES: CC1=NC(=CC=C1)OC2CCN(C2)C(=O)/C=C/C3=CC=CO3
• Molecular Formula: C17H18N2O3
• Molecular Weight: 298.34 g/mol

Description

(E)-3-(furan-2-yl)-1-(3-((6-methylpyridin-2-yl)oxy)pyrrolidin-1-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C17H18N2O3 and its molecular weight is 298.342. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Applications in Drug Discovery

Antiviral Activity : Compounds isolated from mangrove-derived actinomycete, including furan derivatives, have shown activity against influenza A virus subtype H1N1, suggesting potential as antiviral agents (Pei-Pei Wang et al., 2014).

Antioxidative Activity : Heterocyclic compounds found in coffee volatiles produced by the Maillard reaction, including furans, exhibit significant antioxidative activity, highlighting their potential in food chemistry and possibly in pharmacology for reducing oxidative stress (Kenichi Yanagimoto et al., 2002).

Catalytic Activity : Copper(ii) complexes involving furan and pyrrolidine derivatives have been studied for their antiproliferative potential against various carcinoma cell lines, and their catalytic activity in the oxidation of alkanes and alcohols, suggesting applications in both medicinal chemistry and green chemistry (K. Czerwińska et al., 2017).

Organic Synthesis and Chemical Properties

Novel Routes to Pyrroles : The synthesis of 1,2,4-trisubstituted pyrroles from 2-(acylmethylene)propanediol diacetates and primary amines under palladium catalysis demonstrates the versatility of furan and pyrrolidine derivatives in organic synthesis, potentially offering new pathways for the development of pharmaceuticals and materials (M. Friedrich et al., 2002).

Synthesis of Furan and Pyrrole Derivatives : The atom-economical synthesis approach for 1,4-diynes and polysubstituted furans/pyrroles from propargyl alcohols and terminal alkynes exemplifies the strategic value of furan and pyrrolidine moieties in creating structurally complex and functionally diverse organic molecules (Tao Wang et al., 2011).